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Compound of Interest

Compound Name: 2-Hydroxypropanal

Cat. No.: B1205545

For Immediate Use By Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of 2-
Hydroxypropanal (also known as lactaldehyde), a key reagent in various research and
development applications. Adherence to these protocols is critical for ensuring personnel safety
and minimizing environmental impact. This guide will serve as a preferred resource for
laboratory safety and chemical handling, offering procedural, step-by-step guidance.

Essential Safety Information

Hazard Summary: 2-Hydroxypropanal is classified as a substance that causes skin irritation
and serious eye irritation.[1] All personnel handling this chemical must be thoroughly trained on
its hazards and the procedures outlined in this document.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling 2-
Hydroxypropanal to prevent skin and eye contact.
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PPE Category Specification

Wear chemical-resistant gloves (e.g., nitrile or
Hand Protection neoprene). Inspect gloves for integrity before

each use.

Safety glasses with side shields or chemical
) splash goggles are required. A face shield may
Eye Protection _ _ o
be necessary for operations with a high risk of

splashing.

A laboratory coat or chemical-resistant apron
Skin and Body must be worn. Full-length pants and closed-toe

shoes are required at all times in the laboratory.

Use in a well-ventilated area. If dusts or
Resnirat aerosols may be generated, a NIOSH-approved
espiratory ) ] ) ]
respirator with an appropriate cartridge for

organic vapors should be used.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 2-Hydroxypropanal is crucial for maintaining a safe
laboratory environment.

1. Receiving and Storage:
o Upon receipt, visually inspect the container for any signs of damage or leaks.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.

o Keep the container tightly closed when not in use.
2. Handling Procedures:

 All handling of 2-Hydroxypropanal should be conducted in a chemical fume hood to
minimize inhalation exposure.
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» Avoid direct contact with skin and eyes.
» Use compatible dispensing equipment (e.g., glass or polyethylene).
e Wash hands thoroughly with soap and water after handling, even if gloves were worn.
3. Spill Response:
e Minor Spills (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent
material (e.g., vermiculite, sand).

o Collect the absorbed material into a clearly labeled, sealed container for hazardous waste
disposal.

o Decontaminate the spill area with a suitable cleaning agent.
e Major Spills (outside a fume hood):
o Evacuate the area immediately.

o Alert your institution's Environmental Health and Safety (EHS) department and follow their
emergency procedures.

o Prevent entry to the contaminated area until it has been deemed safe by EHS.
Emergency Procedures
Eye Contact:

» Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open.[1]

* Remove contact lenses, if present and easy to do. Continue rinsing.[1]

e Seek immediate medical attention.
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Skin Contact:

e Immediately remove all contaminated clothing.
o Wash the affected area with plenty of soap and water.[1]
e If skin irritation occurs, seek medical advice.[1]
Inhalation:

e Move the person to fresh air.

o If breathing is difficult, provide oxygen.

o Seek medical attention if symptoms persist.
Ingestion:

e Do NOT induce vomiting.

e Rinse mouth with water.

o Seek immediate medical attention.

Disposal Plan

All waste containing 2-Hydroxypropanal must be treated as hazardous waste and disposed of
in accordance with local, state, and federal regulations.

Waste Collection:

o Collect all liquid waste containing 2-Hydroxypropanal in a designated, properly labeled, and
sealed hazardous waste container.

o Contaminated solid waste, including gloves, absorbent materials, and empty containers,
should be collected in a separate, clearly labeled hazardous waste container.

Neutralization (for aqueous waste):
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» While specific neutralization protocols for 2-Hydroxypropanal are not readily available,
methods for neutralizing other aldehydes, such as treatment with sodium bisulfite or
commercial aldehyde neutralizing agents, may be applicable. Consult with your institution's
EHS department before attempting any neutralization procedures.

Final Disposal:

» Arrange for the pickup and disposal of all 2-Hydroxypropanal waste through your
institution's licensed hazardous waste disposal service.

Quantitative Data

Due to a lack of specific published data for 2-Hydroxypropanal, occupational exposure limits
have not been established. In the absence of specific limits, it is crucial to handle this
compound with a high degree of caution and to minimize all potential routes of exposure.

Parameter Value
Occupational Exposure Limit (OEL) Not Established
Flash Point Data not available
Boiling Point Data not available
Vapor Pressure Data not available

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of 2-
Hydroxypropanal.
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Caption: Workflow for Safe Handling of 2-Hydroxypropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-hydroxypropanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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